Cas no 2137698-73-6 (2-(bromomethyl)-4-methoxy-1-propylbenzene)

• Product Name: 2-(bromomethyl)-4-methoxy-1-propylbenzene
• CAS No: 2137698-73-6
• MF: C₁₁H₁₅BrO
• MW: 243.140202760696
• CID: 6329920
• PubChem ID: 165472396
• Update Time: 2025-11-06

2-(bromomethyl)-4-methoxy-1-propylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-(bromomethyl)-4-methoxy-1-propylbenzene
• 2137698-73-6
• EN300-1117589

• Inchi： 1S/C11H15BrO/c1-3-4-9-5-6-11(13-2)7-10(9)8-12/h5-7H,3-4,8H2,1-2H3
• InChI Key： DPYMIBSITNZWDB-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=CC=1CCC)OC

Computed Properties

• Exact Mass: 242.03063g/mol
• Monoisotopic Mass: 242.03063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 9.2Ų

Additional information on 2-(bromomethyl)-4-methoxy-1-propylbenzene

2-(Bromomethyl)-4-methoxy-1-propylbenzene: A Comprehensive Overview

The compound 2-(bromomethyl)-4-methoxy-1-propylbenzene (CAS No. 2137698-73-6) is a versatile organic molecule with significant applications in various fields of chemistry. This compound, often referred to as brominated aromatic compound, has garnered attention due to its unique structural properties and potential uses in drug discovery, material science, and synthetic chemistry. Recent studies have highlighted its role in the development of novel pharmaceutical agents and advanced materials, making it a subject of interest for researchers worldwide.

The molecular structure of 2-(bromomethyl)-4-methoxy-1-propylbenzene consists of a benzene ring substituted with three distinct groups: a bromomethyl group (-CH₂Br) at the 2-position, a methoxy group (-OCH₃) at the 4-position, and a propyl group (-CH₂CH₂CH₃) at the 1-position. This substitution pattern imparts unique electronic and steric properties to the molecule, which are crucial for its reactivity and functionality. The presence of the bromine atom in the bromomethyl group makes this compound particularly valuable in substitution reactions, where it can act as an electrophilic species or undergo nucleophilic attack depending on the reaction conditions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-(bromomethyl)-4-methoxy-1-propylbenzene through various methodologies. One notable approach involves the Friedel-Crafts alkylation reaction, where a brominated alkylating agent is introduced onto an aromatic ring in the presence of a Lewis acid catalyst. This method has been optimized to achieve high yields and selectivity, making it suitable for large-scale production. Additionally, researchers have explored alternative routes, such as Suzuki coupling and nucleophilic aromatic substitution, to synthesize this compound with improved efficiency and reduced environmental impact.

The applications of 2-(bromomethyl)-4-methoxy-1-propylbenzene span across multiple domains. In pharmaceutical chemistry, this compound serves as an intermediate in the synthesis of bioactive molecules targeting various therapeutic areas, including cancer, inflammation, and infectious diseases. Its brominated moiety facilitates further functionalization, enabling the creation of diverse pharmacophores with desired biological activities. For instance, recent studies have demonstrated its utility in designing inhibitors for kinase enzymes, which are critical targets in oncology.

In material science, 2-(bromomethyl)-4-methoxy-1-propylbenzene has been employed as a building block for constructing advanced polymers and materials with tailored properties. The bromine atom can be replaced with other functional groups to introduce specific functionalities into polymer chains, enhancing their mechanical strength, thermal stability, or conductivity. Moreover, this compound has been utilized in the development of stimuli-responsive materials that exhibit reversible changes in their properties under external stimuli such as temperature or pH.

From an environmental perspective, understanding the fate and behavior of 2-(bromomethyl)-4-methoxy-1-propylbenzene in natural systems is essential for assessing its potential impact on ecosystems. Recent research has focused on its biodegradation pathways and toxicity profiles to aquatic organisms. These studies have provided valuable insights into designing environmentally friendly synthesis routes and application strategies for this compound.

In conclusion, 2-(bromomethyl)-4-methoxy-1-propylbenzene (CAS No. 2137698-73-6) stands out as a multifaceted organic molecule with significant potential across various scientific disciplines. Its unique structure, versatile reactivity, and wide-ranging applications make it a focal point for ongoing research efforts. As advancements continue to emerge in synthetic methods and application areas, this compound is poised to play an increasingly important role in shaping future innovations in chemistry and related fields.